![molecular formula C21H21NO5 B5235219 N-[(3,4-dimethoxyphenyl)(4-methoxyphenyl)methyl]-2-furamide](/img/structure/B5235219.png)
N-[(3,4-dimethoxyphenyl)(4-methoxyphenyl)methyl]-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3,4-dimethoxyphenyl)(4-methoxyphenyl)methyl]-2-furamide, also known as DMF, is a chemical compound with potential applications in scientific research. DMF is a furan derivative and is classified as a small molecule. It has been found to exhibit various biochemical and physiological effects, making it a promising compound for further study.
Mechanism of Action
N-[(3,4-dimethoxyphenyl)(4-methoxyphenyl)methyl]-2-furamide has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a key regulator of cellular defense against oxidative stress. This activation leads to the upregulation of various antioxidant and detoxification enzymes, which help to protect cells from oxidative damage.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, such as the upregulation of antioxidant and detoxification enzymes, anti-inflammatory effects, and the inhibition of cancer cell growth. This compound has also been found to modulate immune responses, making it a potential therapeutic agent for autoimmune diseases.
Advantages and Limitations for Lab Experiments
N-[(3,4-dimethoxyphenyl)(4-methoxyphenyl)methyl]-2-furamide has several advantages for use in lab experiments, including its low molecular weight, good solubility in organic solvents, and relative ease of synthesis. However, this compound is also known to be unstable in acidic conditions, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on N-[(3,4-dimethoxyphenyl)(4-methoxyphenyl)methyl]-2-furamide. One area of interest is the development of this compound analogs with improved stability and potency. Another area of research is the elucidation of the molecular mechanisms underlying this compound's effects on cellular processes. Additionally, further studies are needed to determine the potential therapeutic applications of this compound in various diseases.
Synthesis Methods
N-[(3,4-dimethoxyphenyl)(4-methoxyphenyl)methyl]-2-furamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the use of reagents such as sodium hydride, iodomethane, and palladium catalysts. The final product is obtained through purification by column chromatography.
Scientific Research Applications
N-[(3,4-dimethoxyphenyl)(4-methoxyphenyl)methyl]-2-furamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been found to exhibit anti-inflammatory, antioxidant, and anti-cancer properties. This compound has also been studied for its potential use in organ transplantation to prevent rejection.
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)-(4-methoxyphenyl)methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO5/c1-24-16-9-6-14(7-10-16)20(22-21(23)18-5-4-12-27-18)15-8-11-17(25-2)19(13-15)26-3/h4-13,20H,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGNIXZYMZVGIHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC(=C(C=C2)OC)OC)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.